Cas no 86630-77-5 (2-hydroxy-3-methylpentanoic acid)
86630-77-5 structure
Product Name:2-hydroxy-3-methylpentanoic acid
CAS No:86630-77-5
MF:C6H12O3
MW:132.157682418823
CID:2081197
PubChem ID:6453046
Update Time:2025-04-21
2-hydroxy-3-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-3-methylpentanoic acid
- 2-hydroxy-3-methyl-valeric acid
- 3-methyl-2-oxopentanoic acid
- alpha-hydroxy-beta-methyl-n-valeric acid
- alpha-Oxy-beta-methyl-butan-alpha-carbonsaeure
- alpha-Oxy-beta-methyl-n-valeriansaeure
- beta-Methyl-beta-ae
- AC1O56N7
- DTXCID40375002
- 86630-77-5
- (2S,3R)-2-hydroxy-3-methylpentanoicacid
- (2S,3R)-2-hydroxy-3-methylpentanoic acid
- DTXSID00424166
- SCHEMBL3131000
- (+)-(2S, 3R)-2-hydroxy-3-methylpentanoic acid
- RILPIWOPNGRASR-UHNVWZDZSA-N
- DB-130846
-
- Inchi： 1S/C6H12O3/c1-3-4(2)5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5+/m1/s1
- InChI Key： RILPIWOPNGRASR-UHNVWZDZSA-N
- SMILES： O[C@H](C(=O)O)[C@H](C)CC
Computed Properties
- Exact Mass: 132.078644241g/mol
- Monoisotopic Mass: 132.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 57.5Ų
2-hydroxy-3-methylpentanoic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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